![molecular formula C17H21ClN2O2 B2583194 N'-[(2-chlorophenyl)methyl]-N-[2-(cyclohexen-1-yl)ethyl]oxamide CAS No. 341004-83-9](/img/structure/B2583194.png)
N'-[(2-chlorophenyl)methyl]-N-[2-(cyclohexen-1-yl)ethyl]oxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N'-[(2-chlorophenyl)methyl]-N-[2-(cyclohexen-1-yl)ethyl]oxamide, also known as CECO, is a novel compound with potential applications in scientific research. This molecule has been synthesized using various methods and has shown promising results in various studies.
Scientific Research Applications
Hydrogen Bonding and Crystal Structures
The compound N'-[(2-chlorophenyl)methyl]-N-[2-(cyclohexen-1-yl)ethyl]oxamide, as part of the family of anticonvulsant enaminones, has been studied for its hydrogen bonding and crystal structure properties. For instance, Kubicki, Bassyouni, and Codding (2000) investigated the crystal structures of similar anticonvulsant enaminones, revealing insights into hydrogen bond networks and molecular conformations (Kubicki, M., Bassyouni, H., & Codding, P. W., 2000).
Anticonvulsant Activity
The compound's potential as an anticonvulsant agent has been a subject of research. Scott et al. (1993) continued evaluating similar enaminone compounds, such as methyl 4-[(p-chlorophenyl)amino]-6-methyl-2-oxocyclohex-3-en-1-oate, to explore structure-activity correlations and anticonvulsant activities (Scott, K. et al., 1993).
Synthesis and Characterization
The synthesis and characterization of derivatives of this compound have been extensively studied. Özer et al. (2009) synthesized N-(arylcarbamothioyl)-cyclohexanecarboxamide derivatives and characterized them using various spectroscopic methods (Özer, C. K. et al., 2009).
Potential Antimicrobial Agents
Research has also explored the antimicrobial potential of related compounds. Desai, Dodiya, and Shihora (2011) synthesized and screened a series of similar compounds for their antibacterial and antifungal activities (Desai, N., Dodiya, A., & Shihora, P. N., 2011).
Anticancer Evaluation
Another area of interest is the anticancer properties of related compounds. Ravinaik et al. (2021) designed and synthesized substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, evaluating their anticancer activity against various cancer cell lines (Ravinaik, B. et al., 2021).
Antinociceptive Activities
The compound's derivatives have also been studied for their antinociceptive activities. Masocha, Kombian, and Edafiogho (2016) evaluated the antinociceptive activity of five anilino enaminones, including compounds similar to this compound, in various tests (Masocha, W., Kombian, S., & Edafiogho, I., 2016).
properties
IUPAC Name |
N'-[(2-chlorophenyl)methyl]-N-[2-(cyclohexen-1-yl)ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21ClN2O2/c18-15-9-5-4-8-14(15)12-20-17(22)16(21)19-11-10-13-6-2-1-3-7-13/h4-6,8-9H,1-3,7,10-12H2,(H,19,21)(H,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXXBQNPNWAKORA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=CC1)CCNC(=O)C(=O)NCC2=CC=CC=C2Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.